Cas no 1805919-60-1 (4-(Chloromethyl)-5-cyano-3-(difluoromethyl)-2-hydroxypyridine)

4-(Chloromethyl)-5-cyano-3-(difluoromethyl)-2-hydroxypyridine is a versatile heterocyclic compound featuring a chloromethyl group, a cyano substituent, and a difluoromethyl moiety on a hydroxypyridine scaffold. Its multifunctional structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for the development of bioactive molecules. The presence of reactive sites, including the chloromethyl and hydroxyl groups, allows for further derivatization, while the electron-withdrawing cyano and difluoromethyl groups enhance its utility in nucleophilic substitution and cross-coupling reactions. This compound exhibits stability under standard handling conditions, ensuring reliable performance in synthetic applications. Its well-defined reactivity profile makes it suitable for precision chemical transformations in medicinal chemistry and material science.

4-(Chloromethyl)-5-cyano-3-(difluoromethyl)-2-hydroxypyridine structure

1805919-60-1 structure

Product Name:4-(Chloromethyl)-5-cyano-3-(difluoromethyl)-2-hydroxypyridine

CAS No:1805919-60-1

MF:C₈H₅ClF₂N₂O

MW:218.587907552719

CID:4873161

Update Time:2025-10-05

4-(Chloromethyl)-5-cyano-3-(difluoromethyl)-2-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

- 4-(Chloromethyl)-5-cyano-3-(difluoromethyl)-2-hydroxypyridine
- Inchi： 1S/C8H5ClF2N2O/c9-1-5-4(2-12)3-13-8(14)6(5)7(10)11/h3,7H,1H2,(H,13,14)
- InChI Key： DZWVUTHDYZKVNS-UHFFFAOYSA-N
- SMILES： ClCC1C(C#N)=CNC(C=1C(F)F)=O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 378
XLogP3: 0.2
Topological Polar Surface Area: 52.9

4-(Chloromethyl)-5-cyano-3-(difluoromethyl)-2-hydroxypyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029045829-1g	4-(Chloromethyl)-5-cyano-3-(difluoromethyl)-2-hydroxypyridine	1805919-60-1	97%	1g	$1,460.20	2022-04-01

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Additional information on 4-(Chloromethyl)-5-cyano-3-(difluoromethyl)-2-hydroxypyridine

Comprehensive Overview of 4-(Chloromethyl)-5-cyano-3-(difluoromethyl)-2-hydroxypyridine (CAS No. 1805919-60-1)

4-(Chloromethyl)-5-cyano-3-(difluoromethyl)-2-hydroxypyridine (CAS No. 1805919-60-1) is a highly specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a chloromethyl group, a cyano substituent, and a difluoromethyl moiety, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate enzyme activity and interact with biological targets.

The compound's pyridine core is a common scaffold in medicinal chemistry, often associated with improved pharmacokinetic properties. The presence of the hydroxyl group at the 2-position further enhances its reactivity, enabling derivatization for tailored applications. Recent studies highlight its role in developing novel antimicrobial agents and enzyme inhibitors, aligning with the growing demand for innovative therapeutics amid rising antibiotic resistance.

In agrochemicals, 4-(Chloromethyl)-5-cyano-3-(difluoromethyl)-2-hydroxypyridine is explored as a precursor for crop protection products. Its difluoromethyl group is known to enhance the bioavailability and stability of active ingredients, addressing challenges in sustainable agriculture. This aligns with global trends toward eco-friendly pesticides and precision farming, topics frequently searched by industry professionals.

Synthetic routes to this compound often involve multi-step processes, including halogenation and cyanation reactions, which are optimized for yield and purity. Analytical techniques like HPLC and NMR are critical for quality control, ensuring compliance with regulatory standards. The compound's CAS No. 1805919-60-1 serves as a unique identifier in chemical databases, facilitating procurement and literature searches.

From an SEO perspective, keywords such as "pyridine derivatives in drug discovery", "difluoromethyl group applications", and "chloromethyl intermediates synthesis" reflect common user queries. By integrating these terms naturally, this content addresses both academic and industrial audiences seeking in-depth technical insights. The compound's relevance to green chemistry and biodegradable materials further enhances its appeal in current scientific discourse.

In summary, 4-(Chloromethyl)-5-cyano-3-(difluoromethyl)-2-hydroxypyridine represents a cutting-edge building block with cross-disciplinary applications. Its structural features and functional groups position it at the forefront of innovations in life sciences and material engineering, making it a subject of ongoing research and commercial interest.